Cas no 2034473-35-1 (N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide)

• Product Name: N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide
• CAS No: 2034473-35-1
• MF: C₁₂H₁₈N₄O₂
• MW: 250.2969
• CID: 5351472
• Update Time: 2025-07-09

N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-acetamidoethyl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(2-acetamidoethyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide

• Inchi： 1S/C12H18N4O2/c1-8(17)13-4-5-14-12(18)9-2-3-10-11(6-9)16-7-15-10/h7,9H,2-6H2,1H3,(H,13,17)(H,14,18)(H,15,16)
• InChI Key： ODJMMZDAXQVESR-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C(C([H])([H])C1([H])[H])N=C([H])N2[H])N([H])C([H])([H])C([H])([H])N([H])C(C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: -0.6
• Topological Polar Surface Area: 86.9

Additional information on N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide

Comprehensive Overview of N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide (CAS No. 2034473-35-1)

In the rapidly evolving field of pharmaceutical and biochemical research, N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide (CAS No. 2034473-35-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to a class of heterocyclic molecules that are pivotal in drug discovery and development. Researchers are particularly interested in its benzodiazole core, which is known for its versatility in medicinal chemistry.

The molecular structure of N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide features a tetrahydrobenzodiazole moiety linked to an acetamide group via an ethyl bridge. This configuration imparts unique physicochemical properties, making it a candidate for further exploration in targeted therapies. Recent studies have highlighted its potential role in modulating enzymatic activity, particularly in pathways related to cellular signaling and inflammation. Such findings align with current trends in precision medicine, where small-molecule inhibitors are increasingly sought after.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide?" Preliminary research suggests its applicability in neurological and metabolic disorders, though extensive clinical validation is still required. The compound's ability to interact with specific receptors or enzymes makes it a promising subject for further investigation, especially in the context of neurodegenerative diseases and metabolic syndrome.

From a synthetic chemistry perspective, the preparation of N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide involves multi-step organic reactions, including condensation and amidation processes. The purity and yield of the final product are critical, as impurities can significantly affect its biological activity. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for research purposes.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of benzodiazole derivatives. Researchers are keen to understand how modifications to the core structure of N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide can enhance its efficacy or reduce off-target effects. This aligns with the broader goal of developing safer and more effective therapeutics, a trend that dominates discussions in pharmaceutical forums and conferences.

In addition to its potential therapeutic uses, N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide is also of interest in material science. Its stable heterocyclic framework could be leveraged in the design of novel organic semiconductors or catalysts. Such interdisciplinary applications underscore the compound's versatility and highlight why it remains a focal point in both academic and industrial research.

For researchers and manufacturers, the availability of high-quality N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide is paramount. Suppliers often provide detailed technical data sheets, including information on solubility, stability, and storage conditions. These details are crucial for ensuring reproducibility in experiments, a factor that is increasingly emphasized in peer-reviewed journals and grant applications.

As the demand for innovative small molecules grows, compounds like N-{2-[(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-yl)formamido]ethyl}acetamide are likely to play a pivotal role in shaping the future of drug development. Its dual potential in therapeutics and material science makes it a standout candidate for further exploration. Stay tuned for updates as ongoing research continues to uncover new dimensions of this fascinating molecule.